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For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisononyl phthalate (DINP) is a high-production-volume plasticizer used to impart flexibility
to a wide range of polymer products. Unlike simpler phthalates, commercial DINP is not a
single chemical entity but a complex mixture of C9 branched-chain isomers.[1][2][3] This
iIsomeric complexity presents significant challenges for researchers and analytical scientists
requiring well-characterized standards for toxicological studies, exposure assessments, and
quality control. This application note provides a comprehensive guide to sourcing available
DINP analytical standards and outlines detailed protocols for their analytical characterization.

Sourcing Analytical Standards for Diisononyl
Phthalate (DINP)

A critical point for researchers is that individual, purified isomers of diisononyl phthalate are
generally not commercially available as certified reference materials (CRMs). Instead,
analytical standards for DINP are supplied as well-characterized mixtures of these isomers.

Two primary CAS numbers are associated with commercial DINP mixtures, reflecting different
manufacturing processes and resulting in varied isomeric compositions:[4]

o CAS RN® 28553-12-0: A common designation for a mixture of branched-chain diisononyl
phthalate isomers.
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o CAS RN® 68515-48-0: Another designation for a complex mixture of di(C8-C10) branched
alkyl phthalates, rich in C9 isomers.

Several reputable suppliers offer DINP analytical standards, typically as solutions in a specified
solvent or as neat materials. It is essential to obtain a Certificate of Analysis (CoA) for any
procured standard, which should provide information on the purity of the mixture and the

solvent matrix.

Table 1: Key Characteristics of Commercially Available DINP Analytical Standards

Characteristic Description

Typically described as "Diisononyl Phthalate

Product Description ) o o
(mixture of branched chain isomers)" or similar.

CAS Number 28553-12-0 or 68515-48-0.
Available as neat material (viscous liquid) or in
Format _ .
solution (e.g., in hexane, acetone).
) High-purity mixtures (e.g., 299%) are available
Purity

as certified reference materials (CRMs).[5]

The exact ratio of isomers is generally not
B specified for individual isomers, but the overall
Isomer Composition o o ]
composition is characteristic of the technical

mixture.

Table 2: Sourcing Options for DINP Analytical Standards
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Supplier Product Example CAS Number Notes
) ) Diisononyl phthalate Mixture of C9 isomers.
Sigma-Aldrich (Merck) ] 28553-12-0
ester, technical grade [2][3]

. Certified Reference
Diisononyl phthalate

CPAChem (mixture of branched 28553-12-0

chain isomers) CRM

Material with stated

purity and uncertainty.

[5]

FUJIFILM Wako Pure Diisononyl Phthalate 28553.12.0 Analytical standard for
Chemical Corporation Standard phthalates testing.

Diisononyl Phthalate
TCI America (mixture of branched 28553-12-0

chain isomers)

Available in various

guantities.[6]

Offers a range of
Phthalate Technical _ phthalate standards,
AccuStandard ) Varies ) ) )
Mixtures including technical

mixtures.[7]

Logical Workflow for Sourcing DINP Standards
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Workflow for Sourcing DINP Analytical Standards

Identify Analytical Need
(e.g., Quantification, Isomer Profiling)

:

Search Supplier Databases
(e.g., Sigma-Aldrich, TCI, AccuStandard)

:

Specify CAS Number
(28553-12-0 or 68515-48-0)

:

Evaluate Available Standards
(Mixture vs. Individual Isomers)

:

Select Isomer Mixture Standard
(Individual Isomers Not Commercially Available)

:

Procure Standard and Obtain
Certificate of Analysis (CoA)

Proceed to Analytical Characterization
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Analytical Workflow for DINP Isomer Mixtures

Sample Preparation

Prepare Calibration Standards

(Isomer Mixture) Prepare Sample Extract

HPLC-MS Analysis 1H NMR Analysis GC-MS Analysis
(Isomer Profiling) (Bulk Characterization) (Total DINP Quantification)

Data Interpretation

Quantify Total DINP
(using unresolved peak area)

Profile Isomer Distribution

(based on partial separation) Obtain Spectral Fingerprint

Click to download full resolution via product page

Caption: General analytical workflow for DINP.

Conclusion

Sourcing analytical standards for diisononyl phthalate isomers requires an understanding that
individual isomers are not readily available. Researchers must work with complex,
commercially available isomer mixtures. The analytical approach to these mixtures is crucial,
with GC-MS being the standard for total DINP quantification and HPLC-MS offering potential
for partial isomer separation. NMR spectroscopy provides a valuable tool for the bulk
characterization of these complex standards. By employing the appropriate sourcing strategies
and analytical protocols outlined in this note, researchers can confidently and accurately work
with DINP isomer standards in their studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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